Cas no 66021-69-0 (2-Benzothiazolesulfenothioicacid(9CI))

• Product Name: 2-Benzothiazolesulfenothioicacid(9CI)
• CAS No: 66021-69-0
• MF: C₇H₅NS₃
• MW: 199.316297292709
• CID: 962987
• PubChem ID: 13128503
• Update Time: 2025-04-19

2-Benzothiazolesulfenothioicacid(9CI) Chemical and Physical Properties

Names and Identifiers

• 2-Benzothiazolesulfenothioicacid(9CI)
• 2-(disulfanyl)-1,3-benzothiazole
• SCHEMBL166522
• 66021-69-0
• DTXSID60520299
• 1,3-Benzothiazole-2-dithioperoxol

• Inchi： 1S/C7H5NS3/c9-11-7-8-5-3-1-2-4-6(5)10-7/h1-4,9H
• InChI Key： IZCHGOJNIHQWHP-UHFFFAOYSA-N
• SMILES： S1C(=NC2C=CC=CC1=2)SS

Computed Properties

• Exact Mass: 198.95855
• Monoisotopic Mass: 198.95841268g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 67.4Ų

Experimental Properties

• PSA: 12.89

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles